(7E,10S)-Henicos-7-en-10-yl N-formyl-L-leucinate
Description
(7E,10S)-Henicos-7-en-10-yl N-formyl-L-leucinate, also known as N-formyl-L-leucine (F-Leu) or N-formyl-L-leucine methyl ester (F-Leu-OMe), is a naturally occurring amino acid found in a variety of organisms, including plants, animals, and bacteria. It is a structural analog of leucine, an essential amino acid involved in protein synthesis. F-Leu has been studied extensively for its biochemical and physiological effects, as well as its potential applications in scientific research. In
Scientific Research Applications
Analytical Method Development
In the development of analytical methods, particularly for high-performance liquid chromatography (HPLC), this compound can serve as a calibration standard to ensure the accuracy and reproducibility of the analytical method .
Quality Control in Drug Synthesis
During the synthesis of drugs, especially those related to Orlistat, this compound can be used to identify and quantify impurities and byproducts to meet regulatory standards for drug purity .
Bioactive Small Molecule Research
As a bioactive small molecule, it can be used in chemical biology research to study the interaction between small molecules and biological systems, which is essential for drug discovery and development .
Obesity Treatment Research
Given its relation to Orlistat, a known anti-obesity drug, this compound is likely to be used in research aimed at understanding and improving treatments for obesity. It may be involved in studies to enhance the drug’s efficacy or reduce side effects .
Metabolic Studies
The compound may be used in metabolic studies to understand how it is processed within the body. This can include investigations into its absorption, distribution, metabolism, and excretion (ADME) profiles .
properties
IUPAC Name |
[(E,10S)-henicos-7-en-10-yl] (2S)-2-formamido-4-methylpentanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H53NO3/c1-5-7-9-11-13-14-16-18-20-22-26(21-19-17-15-12-10-8-6-2)32-28(31)27(29-24-30)23-25(3)4/h17,19,24-27H,5-16,18,20-23H2,1-4H3,(H,29,30)/b19-17+/t26-,27+/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HLVOUCDABWAGAC-MKGGYCTOSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCC(CC=CCCCCCC)OC(=O)C(CC(C)C)NC=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCCCCCCCC[C@@H](C/C=C/CCCCCC)OC(=O)[C@H](CC(C)C)NC=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H53NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30562126 | |
Record name | (7E,10S)-Henicos-7-en-10-yl N-formyl-L-leucinate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30562126 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
451.7 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(7E,10S)-Henicos-7-en-10-yl N-formyl-L-leucinate | |
CAS RN |
130676-63-0 | |
Record name | Orlistat henicosenyl leucinate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0130676630 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | (7E,10S)-Henicos-7-en-10-yl N-formyl-L-leucinate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30562126 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | ORLISTAT HENICOSENYL LEUCINATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/W3LAX57YST | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.